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Abstract: This technical guide provides a comprehensive overview of serinol hydrochloride, a
critical building block in pharmaceutical and chemical synthesis. The document centers on the
definitive determination and practical application of its molecular weight. It delves into the core
physicochemical properties, provides detailed protocols for the preparation and analytical
verification of standard solutions, and outlines essential safety and handling procedures. This
guide is intended for researchers, chemists, and drug development professionals who utilize
serinol hydrochloride and require a robust understanding of its fundamental characteristics to
ensure experimental accuracy and reproducibility.

Introduction to Serinol and its Hydrochloride Salt

Serinol, known systematically as 2-amino-1,3-propanediol, is a prochiral amino alcohol with the
chemical formula CsHsNO2.[1][2][3] Structurally analogous to the amino acid serine, serinol is a
versatile and valuable intermediate in organic synthesis.[1][2][4] Its bifunctional nature,
possessing both primary amine and diol functionalities, makes it an excellent chiral scaffold and
building block for a wide array of complex molecules.[5][6]

While the free base form, serinol, is fundamental, for practical laboratory applications, it is most
commonly supplied as a hydrochloride salt (HOCH2CH(NH2)CH20H-HCI). The formation of this
salt serves several critical purposes:
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o Enhanced Stability: The salt form is generally more crystalline and less susceptible to
degradation than the free amine.

e Improved Solubility: Serinol hydrochloride exhibits excellent solubility in aqueous
environments, a crucial attribute for solution-phase reactions and for the preparation of stock
solutions in biological and chemical assays.[5]

o Ease of Handling: As a stable, white crystalline powder, the hydrochloride salt is easier to
weigh and handle accurately compared to the free base, which can be hygroscopic.[1][2][7]

[8]

Its applications are extensive, ranging from its historical use as a precursor for antibiotics like
chloramphenicol to modern roles in the synthesis of X-ray contrast agents, anticancer agents,
and sphingosine derivatives for dermatological research.[2][5][9]

Core Physicochemical Properties of Serinol
Hydrochloride

Accurate experimental design and execution begin with a precise understanding of a reagent's
physical and chemical properties. The molecular weight is paramount, serving as the
foundation for all stoichiometric calculations.

Molecular Formula and Structure

The conversion of serinol to its hydrochloride salt involves the protonation of the primary amine
by hydrogen chloride. This is an acid-base reaction that adds one atom of hydrogen and one
atom of chlorine to the empirical formula.

e Serinol (Free Base): CsHsNO2

¢ Serinol Hydrochloride: C3H10CINO2[7][8][10]

The Definitive Molecular Weight

The molecular weight of serinol hydrochloride is 127.57 g/mol .[5][7][8][10][11] This value is
derived from the sum of the molecular weight of the serinol free base (91.11 g/mol ) and
hydrogen chloride (HCI, approx. 36.46 g/mol ).[1][2][12]
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Understanding this derivation is key. Researchers must ensure they are using the molecular
weight of the salt form for calculations when the material is supplied as such, as using the free
base value would introduce a significant error of over 40%. This value is the cornerstone for
preparing solutions of known molarity, calculating reaction equivalents, and interpreting
analytical data.

Reactants

Serinol (C3HoNO2) Hydrogen Chloride (HCI)
Molecular Weight: 91.11 g/mol Molecular Weight: 36.46 g/mol

Product
\ \

[ Serinol Hydrochloride (C3H10CINO2) )

Molecular Weight: 127.57 g/mol

Click to download full resolution via product page

Figure 1: Diagram illustrating the derivation of the molecular weight of serinol hydrochloride
from its constituent parts.

Summary of Physicochemical Data

The essential quantitative data for serinol hydrochloride are summarized below for quick

reference.
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Property Value Source(s)
Molecular Weight 127.57 g/mol [517181101[11]
Chemical Formula C3H10CINO2 [71[8][10]
Linear Formula HOCH2CH(NH2)CH20H-HCI [5]

CAS Number 73708-65-3 [71[8]
Appearance White crystalline powder [71[8]

Melting Point 106-108 °C (lit.) [51[71[8][10][11]
Exact Mass 127.040009 u [7]

Experimental Protocols for Characterization and
Use

To ensure scientific integrity, all protocols must be self-validating. The following sections
provide field-proven methodologies for the preparation and verification of serinol hydrochloride
solutions, directly applying its core physicochemical properties.

Protocol: Gravimetric Preparation of a 100 mM Standard
Stock Solution

This protocol details the accurate preparation of a standard aqueous stock solution. The
primary causality for meticulous technique is the compound's hygroscopic nature, which can
introduce significant error if not properly managed.[1][2][11]

Objective: To prepare 50 mL of a 100 mM serinol hydrochloride solution.
Materials:

 Serinol hydrochloride (MW: 127.57 g/mol )

e High-purity (e.g., Milli-Q) water

o Calibrated analytical balance
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e 50 mL Class A volumetric flask
* Weighing paper/boat
e Spatula
Methodology:
 Stoichiometric Calculation:
o Calculate the required mass:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) = 0.200 mol/L x 0.050 L x 127.57 g/mol = 0.6379 g
» Weighing Procedure:
o Place a clean, dry weighing boat on the analytical balance and tare.

o Expert Insight: Due to the hygroscopic nature of serinol hydrochloride, perform the
weighing step promptly after removing the reagent from its desiccated storage container.
Do not leave the container open to the atmosphere.

o Carefully weigh as close to 0.6379 g of the powder as possible. Record the exact mass to
four decimal places.

¢ Dissolution and Dilution:

o Quantitatively transfer the weighed powder into the 50 mL volumetric flask. Use a small
amount of high-purity water to rinse the weighing boat and ensure all powder is
transferred.

o Add approximately 30-40 mL of water to the flask. Swirl gently to dissolve the solid
completely. The high solubility of the hydrochloride salt facilitates this process.[5]

o Once fully dissolved, allow the solution to equilibrate to room temperature.
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o Carefully add water to the flask until the bottom of the meniscus aligns precisely with the
calibration mark.

o Cap the flask and invert it 15-20 times to ensure a homogenous solution.

e Final Concentration Calculation:
o Recalculate the precise molarity based on the actual mass weighed.

» Actual Molarity (mol/L) = [Actual Mass (g) / 127.57 g/mol ] / 0.050 L

Protocol: Verification of Molecular Identity via ESI-MS

This protocol provides a self-validating check to confirm the chemical identity of the prepared
stock solution, ensuring trustworthiness in subsequent experiments.

Objective: To confirm the presence of serinol in the prepared solution using Electrospray
lonization Mass Spectrometry (ESI-MS).

Methodology:

o Sample Preparation: Dilute a small aliquot of the 100 mM stock solution into a suitable
solvent for mass spectrometry (e.g., 50:50 water:acetonitrile with 0.1% formic acid) to a final
concentration of ~1-10 pM.

e Instrument Setup: Configure the mass spectrometer to operate in positive ion ESI mode.

o Data Acquisition: Infuse the sample and acquire the mass spectrum over a range that
includes the expected mass-to-charge ratio (m/z), for instance, m/z 50-200.

o Data Interpretation:

o Expected Result: The primary ion observed will be the protonated serinol free base,
[C3HoNO2 + H]*.

o Theoretical m/z: 91.11 (MW of serinol) + 1.007 (MW of H*) =92.117
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o Trustworthiness Insight: In ESI-MS, the non-covalently bound hydrochloride is lost, and
the basic amine is protonated. Observing a strong signal at m/z = 92.1 confirms the
presence of the serinol moiety and validates the identity of the starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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